Cas no 67591-44-0 (1,3-Benzenediamine, N-hydroxy-)

• Product Name: 1,3-Benzenediamine, N-hydroxy-
• CAS No: 67591-44-0
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 394561
• PubChem ID: 14914072
• Update Time: 2025-04-19

1,3-Benzenediamine, N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, N-hydroxy-
• N-(3-aminophenyl)hydroxylamine
• AKOS006337595
• SCHEMBL13214340
• 67591-44-0
• N~1~-Hydroxybenzene-1,3-diamine
• DTXSID00565321

• Inchi： 1S/C6H8N2O/c7-5-2-1-3-6(4-5)8-9/h1-4,8-9H,7H2
• InChI Key： JVHBXOJOULTNAI-UHFFFAOYSA-N
• SMILES： ONC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28